Cas no 886888-76-2 (N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)thiophene-2-carboxamide)

• Product Name: N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)thiophene-2-carboxamide
• CAS No: 886888-76-2
• MF: C₂₃H₂₂N₄O₃S₂
• MW: 466.575782299042
• CID: 5480828
• Update Time: 2025-07-10

N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]sulfonylphenyl]thiophene-2-carboxamide
• N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)thiophene-2-carboxamide

• Inchi： 1S/C23H22N4O3S2/c28-23(21-6-3-15-31-21)24-17-7-9-18(10-8-17)32(29,30)27-13-11-16(12-14-27)22-25-19-4-1-2-5-20(19)26-22/h1-10,15-16H,11-14H2,(H,24,28)(H,25,26)
• InChI Key： GOOAPMHVXMCYSB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(S(N3CCC(C4NC5=CC=CC=C5N=4)CC3)(=O)=O)C=C2)=O)SC=CC=1

Additional information on N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)thiophene-2-carboxamide

Introduction to N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)thiophene-2-carboxamide and Its Significance in Modern Chemical Biology

N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)thiophene-2-carboxamide, a compound with the CAS number 886888-76-2, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates several key functional groups, including a thiophene ring and a sulfonamide moiety, which are known for their diverse biological activities.

The structural composition of N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)thiophene-2-carboxamide is meticulously designed to interact with biological targets in a highly specific manner. The presence of the 1H-1,3-benzodiazol-2-yl group and the piperidin-1-ylsulfonyl moiety enhances its binding affinity and selectivity, making it a promising candidate for further exploration in medicinal chemistry. These features are particularly relevant in the context of developing novel therapeutic agents that can modulate biological pathways with high precision.

Recent research in the field of chemical biology has highlighted the importance of heterocyclic compounds in drug design. The thiophene ring, a prominent feature in N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)thiophene-2-carboxamide, is known for its ability to participate in various biochemical interactions. Studies have demonstrated that thiophene derivatives exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and antiviral effects. The incorporation of this motif into the molecular structure of the compound enhances its potential therapeutic utility.

The sulfonamide group in N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)thiophene-2-carboxamide also plays a crucial role in its biological activity. Sulfonamides are well-documented for their broad spectrum of biological effects and have been widely used in the development of antibiotics, diuretics, and anti-inflammatory drugs. The sulfonamide moiety in this compound is expected to contribute to its interaction with target proteins and enzymes, thereby modulating cellular processes relevant to various diseases.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying potential lead compounds. N-(4-{4-(1H-1,3-benzodiazol-2-yl)piperidin-1-ylsulfonyl}phenyl)thiophene-2-carboxamide has been subjected to rigorous computational studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into the compound's mechanism of action and have guided the optimization process towards achieving higher efficacy and selectivity.

Experimental validation of computational predictions is essential for advancing a compound from the discovery phase to clinical development. Preliminary experiments have shown promising results regarding the biological activity of N-(4-{4-(1H-1,3-benzodiazol-2-y)piperidin- 1- ylsulfonyl}phenyl)thiophene- 2- carboxamide. These findings have prompted further investigation into its potential therapeutic applications, particularly in areas such as oncology and neurology where precise modulation of biological pathways is crucial.

The synthesis of complex organic molecules like N-(4-{4-(1H- 1, 3- benzodiazol- 2- yl)piperidin- 1- ylsulfonyl}phenyl)thiophene- 2- carboxamide presents unique challenges due to its intricate structure. However, advancements in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. The development of novel synthetic routes not only facilitates the production of this compound but also opens up avenues for exploring related derivatives with enhanced pharmacological properties.

The impact of N-(4-{4-(1H- 1, 3- benzodiazol- 2- yl)piperidin- 1- ylsulfonyl}phenyl)thiophene- 2- carboxamide extends beyond academic research; it holds significant promise for industrial applications as well. Pharmaceutical companies are increasingly investing in the development of innovative drug candidates based on heterocyclic compounds due to their proven efficacy and safety profiles. The unique properties of this compound make it an attractive candidate for further development into a novel therapeutic agent.